Cas no 2172543-62-1 (1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172543-62-1
• MF: C₈H₁₄N₄OS
• MW: 214.287959575653
• CID: 5569025
• PubChem ID: 165596016
• Update Time: 2025-05-26

1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172543-62-1
• 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596759

• Inchi： 1S/C8H14N4OS/c1-3-12-6(4-5-13-2)7(8(9)14)10-11-12/h3-5H2,1-2H3,(H2,9,14)
• InChI Key： KYGBCUQPOJHVGQ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(CC)N=N1)N

Computed Properties

• Exact Mass: 214.08883226g/mol
• Monoisotopic Mass: 214.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98Ų

Additional information on 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

Professional Introduction to Compound with CAS No. 2172543-62-1 and Product Name: 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

The compound with the CAS number 2172543-62-1 and the product name 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its triazole core and carbothioamide functional group, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular architecture of this compound includes an ethyl substituent at the 1-position and a 2-methoxyethyl group at the 5-position of the triazole ring, which contribute to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. Triazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of the carbothioamide group in 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide enhances its potential as a pharmacophore, enabling interactions with various biological targets. This compound has been investigated for its potential role in modulating enzyme activity and inhibiting inflammatory pathways.

One of the most compelling aspects of this compound is its structural versatility. The combination of the triazole ring with the carbothioamide moiety provides a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this flexibility to design derivatives with enhanced binding affinity and selectivity. For instance, studies have shown that modifications at the 1-position and 5-position can significantly alter the compound's interaction with biological targets, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling techniques have been employed to understand how 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide interacts with target proteins at the molecular level. These studies have provided valuable insights into the compound's binding mechanism and have guided the design of more effective derivatives. The integration of experimental data with computational predictions has accelerated the drug discovery process, making compounds like this one more accessible for therapeutic applications.

The synthesis of 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the ethyl group at the 1-position and the 2-methoxyethyl group at the 5-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce these complex molecules with greater efficiency, reducing costs and environmental impact.

From a therapeutic perspective, 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide has shown promise in preclinical studies as a potential treatment for various diseases. Its ability to modulate enzyme activity suggests applications in treating conditions related to metabolic disorders and inflammation. Additionally, its structural features make it a candidate for developing antiviral and anticancer agents. The compound's unique chemical properties have also sparked interest in its use as an intermediate in synthesizing other bioactive molecules.

The regulatory landscape for pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such compounds like 2172543-62-1 move from laboratory research to clinical trials, it is crucial that they undergo thorough evaluation to ensure their therapeutic potential outweighs any risks. Collaborative efforts between academia and industry are essential in navigating these challenges and bringing innovative treatments to patients in need.

In conclusion,2172543-62-1 and its derivative 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide represent significant contributions to pharmaceutical chemistry. Their unique structural features and potential therapeutic applications make them valuable candidates for further research and development. As our understanding of biological systems continues to grow, compounds like these will play an increasingly important role in addressing unmet medical needs.